Cas no 55382-52-0 (methyl 2,4-dihydroxy-6-propylbenzoate)

Methyl 2,4-dihydroxy-6-propylbenzoate is a substituted benzoate ester characterized by its hydroxyl and propyl functional groups. This compound exhibits notable stability and solubility in organic solvents, making it suitable for applications in synthetic chemistry and pharmaceutical intermediates. Its structural features, including the electron-donating hydroxyl groups and hydrophobic propyl chain, contribute to its reactivity in electrophilic aromatic substitution and esterification reactions. The compound is often utilized as a precursor in the synthesis of more complex molecules, particularly in the development of bioactive compounds. Its well-defined chemical properties and consistent purity ensure reliable performance in research and industrial processes.
methyl 2,4-dihydroxy-6-propylbenzoate structure
55382-52-0 structure
Product Name:methyl 2,4-dihydroxy-6-propylbenzoate
CAS No:55382-52-0
MF:C11H14O4
MW:210.226463794708
MDL:MFCD20133801
CID:352051
PubChem ID:11009185
Update Time:2025-10-18

methyl 2,4-dihydroxy-6-propylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,4-dihydroxy-6-propyl-, methyl ester
    • methyl 2,4-dihydroxy-6-propylbenzoate
    • Methyl divarate
    • Methyl divarinolcarboxylate
    • CS-0163411
    • 55382-52-0
    • DTXSID50451725
    • A1-02510
    • CHEMBL-3234668
    • BS-17237
    • KAV9D8HC7J
    • UNII-KAV9D8HC7J
    • methyl2,4-dihydroxy-6-propylbenzoate
    • SCHEMBL18051745
    • MFCD20133801
    • 2,4-dihydroxy-6-propylbenzoic acid methyl ester
    • 2,4-Dihydroxy-6-propyl-benzoic acid methyl ester
    • AKOS022650069
    • CHEMBL3234668
    • A902073
    • DTXCID40402544
    • Divaricatinic Acid Methyl Ester
    • Methyl 2,4-dihydroxy-6-propylbenzoic acid
    • DB-187727
    • MDL： MFCD20133801
    • Inchi： 1S/C11H14O4/c1-3-4-7-5-8(12)6-9(13)10(7)11(14)15-2/h5-6,12-13H,3-4H2,1-2H3
    • InChI Key： AREDPURTHQTRTK-UHFFFAOYSA-N
    • SMILES： OC1=CC(=CC(=C1C(=O)OC)CCC)O

Computed Properties

  • Exact Mass: 210.08922
  • Monoisotopic Mass: 210.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.211±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.78 g/l) (25 º C),
  • PSA: 66.76

methyl 2,4-dihydroxy-6-propylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KT885-250mg
methyl 2,4-dihydroxy-6-propylbenzoate
 55382-52-0 97%
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 5160CNY 2021-05-07
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 55382-52-0 97%
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Alichem
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 55382-52-0 97%
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Alichem
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 55382-52-0 97%
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Alichem
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Methyl 2,4-dihydroxy-6-propylbenzoate
 55382-52-0 97%
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 $1196.00 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X27415-5g
Methyl 2,4-dihydroxy-6-propylbenzoate
 55382-52-0 97%
5g
 ¥525.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X27415-100mg
Methyl 2,4-dihydroxy-6-propylbenzoate
 55382-52-0 97%
100mg
 ¥38.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X27415-250mg
Methyl 2,4-dihydroxy-6-propylbenzoate
 55382-52-0 97%
250mg
 ¥57.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X27415-1g
Methyl 2,4-dihydroxy-6-propylbenzoate
 55382-52-0 97%
1g
 ¥125.0 2024-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KT885-200mg
methyl 2,4-dihydroxy-6-propylbenzoate
 55382-52-0 97%
200mg
 189.0CNY 2021-07-17

methyl 2,4-dihydroxy-6-propylbenzoate Suppliers

Amadis Chemical Company Limited
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(CAS:55382-52-0)methyl 2,4-dihydroxy-6-propylbenzoate
Order Number:A902073
Stock Status:in Stock
Quantity:5.0g/10.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:10
Price ($):194.0/323.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:55382-52-0)methyl 2,4-dihydroxy-6-propylbenzoate
A902073
Purity:99%/99%
Quantity:5.0g/10.0g
Price ($):194.0/323.0
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